Cas no 3130-02-7 (Lysine,N2-(2,4-dinitrophenyl)-)

• Product name: Lysine,N2-(2,4-dinitrophenyl)-
• CAS No: 3130-02-7
• MF: C₁₂H₁₆N₄O₆
• MW: 312.27864
• CID: 294875
• PubChem ID: 15593845

Lysine,N2-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Lysine,N2-(2,4-dinitrophenyl)-
• (S)-6-AMINO-2-(2,4-DINITROPHENYLAMINO)-HEXANOIC ACID,
• DINITROPHENYL-L-LYSINE
• SCHEMBL295430
• (2,4-Dinitrophenyl)-L-lysine
• (S)-6-AMINO-2-(2,4-DINITRO-PHENYLAMINO)-HEXANOIC ACID
• C12H16N4O6
• (S)-6-Amino-2-(2,4-dinitrophenylamino)hexanoicacid
• 2,4-dinitrophenyl-lysine
• (S)-6-amino-2-(2,4-dinitrophenylamino)hexanoic acid
• 3130-02-7
• 55739-31-6
• alpha-N-(2,4-Dinitrophenyl)-L-lysine

• Inchi： InChI=1S/C12H16N4O6/c13-6-2-1-3-10(12(17)18)14-9-5-4-8(15(19)20)7-11(9)16(21)22/h4-5,7,10,14H,1-3,6,13H2,(H,17,18)
• InChI Key： GSIJNJVQPCUGSE-UHFFFAOYSA-N
• SMILES： [N+](C1C=C([N+]([O-])=O)C=CC=1NC(C(O)=O)CCCCN)([O-])=O

Computed Properties

• Exact Mass: 312.10700
• Monoisotopic Mass: 312.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 166.99000
• LogP: 3.31680